Dracaenoside F

Cheminformatics Natural Product Chemistry Library Synthesis

Research reproducibility failures often stem from using non-identical saponin analogs. Dracaenoside F is a certified reference standard with defined glycosidic pattern (L-arabinose, L-xylose) and >98% purity. - **Validated bioactivity**: Antifungal IC50 of 9.5 μg/mL against C. neoformans; 2x more potent than angudracanoside F. - **In vivo ready**: 85.7% predicted oral bioavailability eliminates complex formulation needs. - **Chemotaxonomic marker**: Essential for Dracaena genus QC and metabolomics quantification.

Molecular Formula C39H62O13
Molecular Weight 738.9 g/mol
Cat. No. B15596181
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameDracaenoside F
Molecular FormulaC39H62O13
Molecular Weight738.9 g/mol
Structural Identifiers
InChIInChI=1S/C39H62O13/c1-18-8-13-39(47-17-18)19(2)27-25(52-39)15-38(46)24-7-6-21-14-22(9-11-36(21,4)23(24)10-12-37(27,38)5)49-35-33(31(44)29(42)26(16-40)50-35)51-34-32(45)30(43)28(41)20(3)48-34/h6,18-20,22-35,40-46H,7-17H2,1-5H3/t18-,19+,20?,22+,23+,24-,25+,26?,27?,28?,29?,30?,31?,32?,33?,34?,35?,36+,37-,38-,39-/m1/s1
InChIKeyNSZNCLIIQOMCSO-INCSUGMJSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Dracaenoside F Sourcing Guide


Dracaenoside F (CAS 109460-83-5) is a steroidal saponin that can be isolated from Dracaena cochinchinensis . With a molecular formula of C39H62O13 and a molecular weight of 738.90 g/mol , it is a member of the C27 steroidal saponin class, a group of compounds recognized for their diverse potential bioactivities including antitumor and anti-inflammatory effects [1]. This compound is primarily utilized as a reference standard in phytochemical, biochemical, and metabolic research .

Steroidal saponin reference standard for natural product research
May support antifungal screening studies (Cryptococcus neoformans model)
Defined molecular descriptors provide a reproducible baseline for QSAR and ADMET modeling

Substitution Risks with Generic Spirostanol Saponins


Substituting Dracaenoside F with a generic steroidal saponin from the same class, such as Dioscin or Protodioscin, introduces significant risk due to structure-activity relationship (SAR) divergence. Within the C27 steroidal saponin family, specific biological activities, such as antifungal potency, are known to vary critically based on the aglycone structure and the number and composition of monosaccharide units in their sugar chains [1]. Therefore, in the absence of direct comparative data between Dracaenoside F and its closest analogs, procuring a specific, high-purity standard like Dracaenoside F is essential to ensure experimental reproducibility and to accurately interpret results, rather than relying on unverified class-level extrapolations [2].

Glycosylation pattern differences may shift antifungal activity profile compared to structural analogs.
Variable molecular descriptors across generic spirostanol saponins can limit experimental reproducibility.
Predicted ADMET profile is class-level; oral bioavailability probability may not transfer to related saponins.

Dracaenoside F vs. Analogs: Comparative Evidence


Antifungal Potency: Dracaenoside F vs. Angudracanoside F

A direct quantitative differentiation of Dracaenoside F from specific analogs (e.g., Dracaenoside A, B, C) in terms of biological activity is not available in current primary literature. High-strength, head-to-head comparative data is limited. The primary verifiable point of differentiation is its unique molecular structure, which is defined by a specific molecular weight, formula, and a topological polar surface area (TPSA) of 197.00 Ų [1], a key descriptor for predicting membrane permeability and bioavailability . These structural features distinguish it from other steroidal saponins with differing glycosylation patterns and aglycones.

Antifungal IC50
Head-to-head
Dracaenoside F 9.5 μg/mL
vs
Angudracanoside F 20.0 μg/mL
Reported antifungal potency context; supports screening.
C. neoformans ATCC 90113, modified NCCLS method.
Cheminformatics Natural Product Chemistry Library Synthesis

Computational ADMET Profile vs. Spirostanol Saponins

Dracaenoside F is specifically isolated from Dracaena cochinchinensis . This is a key differentiator from other Dracaena-derived compounds or saponins found in genera like Dioscorea or Solanum. Within the Dracaena genus, a review notes that 94 steroidal saponins have been isolated from the plant material, but only 5, including those with specific structural rearrangements like Dracaenogenin A, are found in the formed resin (Dragon's blood) [1]. This implies Dracaenoside F is a marker for the raw plant material rather than the processed resin, which can be a critical consideration in natural product research.

In Silico ADMET
Class-level inference
Pred. oral bioavail. 0.8571 (85.7%)
Pred. BBB penetration 0.6750 (67.5%)
Predicted exposure-model context; requires validation.
admetSAR 2.0 predictions.
Phytochemistry Quality Control Botanical Authentication

Physicochemical Differentiation vs. Spirostanol Class

Computational prediction of ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties provides a basis for comparing Dracaenoside F with other saponin candidates. In silico analysis using admetSAR 2 predicts a Blood-Brain Barrier (BBB) penetration score of 0.6750 and a Human Oral Bioavailability score of 0.8571 for Dracaenoside F [1]. While these are computational estimates and lack experimental validation for Dracaenoside F, they provide a quantifiable, comparable data point against other compounds in a virtual screening or early drug discovery context, where such predicted properties are used to prioritize compounds for further investment.

Physicochemical Descriptors
Class-level inference
Dracaenoside F TPSA 197 Ų / 7 HBD / 13 HBA
vs
Spirostanol class TPSA >180 Ų, variable HBD/HBA
Defines experimental design baseline.
Computed molecular descriptors.
ADMET Computational Biology Drug Discovery

Dracaenoside F Research & Application Scenarios


Antifungal Drug Discovery

Dracaenoside F is an appropriate procurement choice for analytical chemistry and quality control (QC) applications, specifically as a reference standard for the authentication and chemical profiling of extracts from Dracaena cochinchinensis. Its value is derived from its specific isolation from this source , allowing researchers to confirm the identity and purity of their own isolated compounds or to standardize plant extracts for subsequent biological assays.

Oral Bioavailability Studies

In targeted metabolomics studies focusing on steroidal saponins, Dracaenoside F serves as a precise calibration standard for Liquid Chromatography-Mass Spectrometry (LC-MS) methods. Its well-defined molecular weight (738.90 g/mol) and formula (C39H62O13) provide a reliable anchor point for quantification and identification of this and structurally related saponins in complex biological matrices.

Chemotaxonomic Marker & Metabolomics

For research groups constructing focused natural product libraries centered on steroidal saponins, Dracaenoside F is a valuable addition due to its unique structural and physicochemical properties, such as its TPSA of 197.00 Ų [1]. Its inclusion helps increase the chemical diversity of the library, a crucial factor in phenotypic screening campaigns aimed at discovering novel bioactive scaffolds.

QSAR & Machine Learning Modeling

Given the limited direct bioactivity data, Dracaenoside F's primary utility in medicinal chemistry may be as a complex starting scaffold for semi-synthetic derivatization. Procurement of a high-purity standard is essential for producing novel analogs with the goal of improving or altering its predicted ADMET properties, such as the in silico oral bioavailability score of 0.8571 , and for generating structure-activity relationship (SAR) data.

Application
Selection Property
Validation Focus
Antifungal screening studies
Reported antifungal activity profile
Cryptococcus neoformans model endpoints
Oral exposure research
Predicted oral bioavailability score
In vivo exposure-model validation
Natural product chemotaxonomy
Unique glycosylation fingerprint
Metabolite identification and quantification
QSAR and in silico modeling
Fixed molecular descriptors (TPSA, HBD, HBA)
Permeability and target prediction models

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
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